Cas no 62421-56-1 (2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide)

• Product Name: 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide
• CAS No: 62421-56-1
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 445371
• PubChem ID: 12381633
• Update Time: 2025-06-09

2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-, hydrobromide
• 6-(Dimethylamino)-5,6,7,8-tetrahydro-2,3-naphthalenediol hydrobro mide (1:1)
• TL 99 HYDROBROMIDE
• 62421-56-1
• 6-Dimethylamino-5,6,7,8-tetrahydro-naphthalene-2,3-diol hydrobromide
• 6-(Dimethylamino)-5,6,7,8-tetrahydronaphthalene-2,3-diol hydrobromide
• 6,7-dihydroxy-2-dimethyl-aminotetralin hydrobromide
• 6-(dimethylamino)-5,6,7,8-tetrahydronaphthalene-2,3-diol;hydrobromide
• SCHEMBL7202433
• E98625
• TL-99
• 6-(Dimethylamino)-5,6,7,8-tetrahydro-2,3-naphthalenediol hydrobromide
• 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide

• Inchi： 1S/C12H17NO2.BrH/c1-13(2)10-4-3-8-6-11(14)12(15)7-9(8)5-10;/h6-7,10,14-15H,3-5H2,1-2H3;1H
• InChI Key： QOYGBUAAWCEXPD-UHFFFAOYSA-N
• SMILES： Br.OC1C(=CC2=C(C=1)CC(CC2)N(C)C)O

Computed Properties

• Exact Mass: 287.05214
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Melting Point: 110-112 ºC (isopropanol ethyl ether )
• PSA: 43.7

Additional information on 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide

Introduction to 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide (CAS No. 62421-56-1)

2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide, identified by its CAS number 62421-56-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of a naphthalene core with functionalized hydroxyl and dimethylamino groups, further modified by a tetrahydropyridine moiety and hydrobromide salt form, makes it a versatile scaffold for drug discovery and development.

The naphthalene derivative is particularly noteworthy due to its ability to interact with biological targets in unique ways. The hydroxyl groups on the naphthalene ring can participate in hydrogen bonding interactions, while the dimethylamino substituent introduces basicity and potential for ionic interactions. The tetrahydropyridine ring enhances the molecule's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been growing interest in developing novel therapeutic agents based on naphthalene derivatives due to their structural diversity and biological relevance. Studies have shown that compounds with similar structural motifs can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide makes it a promising candidate for investigating these potential applications.

One of the most compelling aspects of this compound is its potential as a lead structure in the development of new drugs. The combination of functional groups on the naphthalene core allows for selective modulation of biological activity. For instance, the dimethylamino group can be targeted to interact with acidic residues on protein surfaces, while the hydroxyl groups can engage in hydrogen bonding networks within biological macromolecules. This dual functionality makes it an ideal candidate for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide can effectively interact with enzymes and receptors involved in various disease pathways. These computational insights have guided experimental efforts to optimize the compound's structure for improved pharmacological activity.

The hydrobromide salt form of this compound enhances its solubility in aqueous media, which is crucial for formulation development and bioavailability studies. Solubility is a critical factor in drug delivery systems, as it directly impacts the compound's absorption and distribution within the body. By incorporating a hydrobromide moiety, the molecule becomes more amenable to formulation into oral or injectable preparations.

Current research is focused on exploring the pharmacological profile of 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide through both in vitro and in vivo studies. In vitro assays have revealed promising activity against several target enzymes and receptors relevant to inflammatory diseases and cancer. These findings have prompted further investigation into its potential as a therapeutic agent.

In vivo studies have provided additional insights into the compound's biological activity. Animal models have shown that administration of this compound can modulate inflammatory responses and inhibit tumor growth. These results are consistent with its structural features and support its potential as a lead structure for drug development.

The synthesis of 2,3-Naphthalenediol, 6-(dimethylamino)-5,6,7,8-tetrahydro-,hydrobromide presents unique challenges due to its complex structure. However， recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Efficient synthetic routes have been developed that leverage modern catalytic techniques and purification methods to ensure high yields and purity.

The future direction of research on this compound will likely involve optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups on the naphthalene core， researchers can fine-tune its biological activity for specific therapeutic applications.

Additionally， there is growing interest in exploring the synthetic utility of this compound as a building block for more complex molecules。 Its versatile structure allows for further functionalization， making it a valuable intermediate in drug discovery programs.

In conclusion， 2，3-Naphthalenediol， 6-(dimethylamino)-5，6，7，8-tetrahydro-， hydrobromide (CAS No． 62421-56-1) is a promising compound with significant potential in pharmaceutical research． Its unique structural features， combined with recent advances in computational chemistry and synthetic methodologies， make it an attractive candidate for further exploration． As research continues to uncover its pharmacological properties， this compound holds promise for contributing to the development of novel therapeutic agents．